Cas no 1105199-28-7 (1-(3-fluorophenyl)-3-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]urea)

• Product Name: 1-(3-fluorophenyl)-3-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]urea
• CAS No: 1105199-28-7
• MF: C₁₄H₁₅FN₄O₂
• MW: 290.292906045914
• CID: 5797233
• Update Time: 2025-06-23

1-(3-fluorophenyl)-3-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(3-fluorophenyl)-N'-[3-(6-oxo-1(6H)-pyridazinyl)propyl]-
• 1-(3-fluorophenyl)-3-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]urea

• Inchi： 1S/C14H15FN4O2/c15-11-4-1-5-12(10-11)18-14(21)16-7-3-9-19-13(20)6-2-8-17-19/h1-2,4-6,8,10H,3,7,9H2,(H2,16,18,21)
• InChI Key： KXNBYHYJHWJPLX-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(F)=C1)C(NCCCN1N=CC=CC1=O)=O

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 13.60±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(3-fluorophenyl)-3-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]urea

Introduction to 1-(3-Fluorophenyl)-3-[3-(6-Oxo-1,6-Dihydropyridazin-1-yl)propyl]urea (CAS No. 1105199-28-7)

1-(3-Fluorophenyl)-3-[3-(6-Oxo-1,6-dihydropyridazin-1-yl)propyl]urea (CAS No. 1105199-28-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research advancements associated with this compound.

The molecular structure of 1-(3-Fluorophenyl)-3-[3-(6-Oxo-1,6-dihydropyridazin-1-yl)propyl]urea is composed of a urea moiety linked to a fluorinated phenyl group and a pyridazine ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The urea functionality is known for its ability to form hydrogen bonds, which can enhance the compound's solubility and binding affinity to target proteins. The fluorinated phenyl group adds lipophilicity and can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The pyridazine ring, particularly in its 6-oxo form, contributes to the molecule's overall stability and reactivity.

In recent years, 1-(3-Fluorophenyl)-3-[3-(6-Oxo-1,6-dihydropyridazin-1-yl)propyl]urea has been extensively studied for its potential as a therapeutic agent. One of the key areas of interest is its activity as a modulator of ion channels and receptors. Research has shown that this compound can selectively bind to specific ion channels, such as voltage-gated potassium channels (Kv), which play crucial roles in cellular signaling and homeostasis. By modulating these channels, 1-(3-Fluorophenyl)-3-[3-(6-Oxo-1,6-dihydropyridazin-1-yl)propyl]urea has the potential to treat various neurological disorders, including epilepsy and neuropathic pain.

Beyond its ion channel modulation properties, 1-(3-Fluorophenyl)-3-[3-(6-Oxo-1,6-dihydropyridazin-1-yl)propyl]urea has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and chemokines, which are key mediators of inflammation. This anti-inflammatory activity makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The pharmacological profile of 1-(3-Fluorophenyl)-3-[3-(6-Oxo-1,6-dihydropyridazin-1-yl)propyl]urea has been further elucidated through in vitro and in vivo studies. In vitro assays have shown that the compound exhibits high selectivity and potency against target proteins, with minimal off-target effects. In vivo studies in animal models have confirmed its efficacy in reducing seizure frequency and pain sensitivity in models of epilepsy and neuropathic pain. Additionally, preclinical studies have demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity.

The development of 1-(3-Fluorophenyl)-3-[3-(6-Oxo-1,6-dihydropyridazin-1-yl)propyl]urea as a therapeutic agent is ongoing, with several clinical trials currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various conditions. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. Phase II trials are currently being conducted to further assess its therapeutic potential in specific patient populations.

In conclusion, 1-(3-fluorophenyl)-3-[3-(6-Oxo-1,6-dihydropyridazin-1-yl)propyl]urea (CAS No. 1105199-28-7) represents a promising candidate for the treatment of various neurological and inflammatory disorders. Its unique chemical structure confers multiple beneficial properties that make it an attractive target for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for potential breakthroughs in medical treatment.